Cas no 113162-46-2 (N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 113162-46-2
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD07774212
• CID: 2196447
• PubChem ID: 6502484
• Update Time: 2025-10-28

N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-methylindoline-5-sulfonamide
• 2,3-Dihydro-1H-indole-5-sulfonic acid methylamide
• N-methyl-2,3-dihydro-1H-indole-5-sulfonamide
• BUTTPARK 120\07-99
• AKOS000302043
• 113162-46-2
• CS-0251314
• N-methyl-indoline-5-sulfonamide
• HXKOIZBLCHKMBW-UHFFFAOYSA-N
• CHEMBL5017107
• SCHEMBL3237871
• EN300-54339
• DTXSID10424697
• G41975
• 5-methylsulfamoylindoline
• Z361896884
• SB65223
• 821-044-4
• NEA16246
• N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide

• MDL： MFCD07774212
• Inchi： 1S/C9H12N2O2S/c1-10-14(12,13)8-2-3-9-7(6-8)4-5-11-9/h2-3,6,10-11H,4-5H2,1H3
• InChI Key： HXKOIZBLCHKMBW-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2)(NC)(=O)=O

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.6Ų

N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide

N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 113162-46-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 113162-46-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. In this article, we will delve into the chemical structure, physical properties, and recent research developments surrounding N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide.

Chemical Structure and Synthesis: The molecular formula of N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide is C₁₀H₁₃NO₃S, with a molecular weight of 227.28 g/mol. The compound features a 2,3-dihydroindole core with a sulfonamide group at the 5-position and a methyl group at the nitrogen atom of the indole ring. The synthesis of N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide typically involves multi-step processes, including the formation of the indole scaffold and subsequent functionalization with the sulfonamide and methyl groups.

Physical Properties: N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide is a white crystalline solid with a melting point ranging from 180°C to 185°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These physical properties make it suitable for various pharmaceutical formulations and biological assays.

Biological Activity: Recent studies have highlighted the potential therapeutic applications of N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry demonstrated that N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide exhibits significant inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide has also shown potential as an antiviral agent. Research conducted by a team at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves interference with viral entry and replication processes within host cells.

Clinical Trials and Safety: While preclinical studies have yielded promising results, further clinical trials are necessary to evaluate the safety and efficacy of N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide. Early-phase clinical trials are currently underway to assess its pharmacokinetic profile and potential side effects in human subjects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Future Directions: The ongoing research on N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is its potential use in combination therapy with existing drugs to enhance treatment outcomes. Additionally, efforts are being made to develop more potent analogs through structural modifications and rational drug design.

In conclusion, N-Methyl-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 113162-46-2) represents a promising compound in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Its anti-inflammatory and antiviral properties make it a valuable candidate for further development as a therapeutic agent. As research continues to advance, we can expect to see more insights into its mechanisms of action and potential clinical applications.